Furan-2-yl(2-methoxyphenyl)methanamine
Overview
Description
“Furan-2-yl(2-methoxyphenyl)methanamine” is a chemical compound with the molecular formula C12H13NO2 and a molecular weight of 203.24 . It is a liquid at room temperature .
Synthesis Analysis
The synthesis of related compounds has been reported in the literature. For example, functionalized β-lactams were synthesized by reaction of (E)-1-(furan-2-yl)-N-[(4-methoxyphenyl)-methyl]methanimine with ketenes generated in situ .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C12H13NO2/c1-14-10-6-3-2-5-9(10)12(13)11-7-4-8-15-11/h2-8,12H,13H2,1H3 .Physical and Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 203.24 .Scientific Research Applications
Synthesis Applications
- Furan-2-yl(phenyl)methanol derivatives, including Furan-2-yl(2-methoxyphenyl)methanamine, are used in the aza-Piancatelli rearrangement to produce 3,4-dihydro-2H-benzo[b][1,4]thiazine or oxazine derivatives. This methodology offers advantages such as good yields, high selectivity, low catalyst loading, and faster reaction times (Reddy et al., 2012).
Antimicrobial and Anticancer Studies
- 1-(furan-2-yl) methanamine condensed with 5-bromo-2-hydroxybenzaldehyde Schiff base rare earth metal complexes have been synthesized and characterized. They demonstrated significant experimental antibacterial and anticancer activities, particularly the Pr3+ complex (Preethi et al., 2021).
Corrosion Inhibition
- Amino acid compounds, including 1-(1 H -benzo[ d ]imidazole-2-yl)-N-((furan-2-yl)methylene)methanamine (BIFM), were studied as inhibitors for steel corrosion in acidic solutions. The compounds showed mixed-type inhibition and effectively adsorbed on steel surfaces (Yadav et al., 2015).
Dye-Sensitized Solar Cells
- Phenothiazine derivatives with various conjugated linkers, including furan, have been synthesized and used in dye-sensitized solar cells. The furan-conjugated linker showed an improvement in solar energy-to-electricity conversion efficiency, demonstrating the utility of furan compounds in photovoltaic applications (Se Hun Kim et al., 2011).
Stimuli-Responsive Materials
- Difluoroboron β-diketonate compounds with furan heterocycle substitutions have been investigated for their stimuli-responsive luminescent properties. These compounds can switch luminescence upon thermal annealing and mechanical shear, making them suitable for applications requiring reusable, functional materials (Morris et al., 2017).
Safety and Hazards
Future Directions
The future directions for “Furan-2-yl(2-methoxyphenyl)methanamine” could involve further exploration of its synthesis, chemical reactions, and potential applications. For instance, the synthesis of related compounds and their potential as inhibitors of certain proteins suggest possible avenues for future research .
Mechanism of Action
Mode of Action
It is known that many furan derivatives exhibit a wide range of advantageous biological and pharmacological characteristics
Biochemical Pathways
Furan derivatives are known to be involved in a variety of therapeutic applications, suggesting they may interact with multiple biochemical pathways .
Result of Action
It is known that furan derivatives have a wide range of biological and pharmacological properties , but the specific effects of Furan-2-yl(2-methoxyphenyl)methanamine require further investigation.
Properties
IUPAC Name |
furan-2-yl-(2-methoxyphenyl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2/c1-14-10-6-3-2-5-9(10)12(13)11-7-4-8-15-11/h2-8,12H,13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGACMEIJSCCYLJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(C2=CC=CO2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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